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Compound of Interest

Compound Name:
1-(Methylsulfonyl)piperidin-4-

amine

Cat. No.: B1280446 Get Quote

This guide provides technical support for researchers, scientists, and drug development

professionals on the safe disposal of waste containing 1-(Methylsulfonyl)piperidin-4-amine.

Adherence to institutional and local regulations is paramount. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-(Methylsulfonyl)piperidin-4-amine?

A1: While a specific, detailed hazard profile for 1-(Methylsulfonyl)piperidin-4-amine is not

readily available in the provided search results, it is a substituted piperidine, which is a class of

cyclic amines. Amines, in general, can be corrosive and may cause skin and eye irritation.[1][2]

Some may also be harmful if swallowed or inhaled.[2] It is crucial to handle this compound with

appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.[3]

Q2: How should I collect and store waste containing 1-(Methylsulfonyl)piperidin-4-amine?

A2: Waste should be segregated and stored in clearly labeled, tightly sealed containers made

of compatible materials.[3] Avoid mixing amine waste with other chemical waste streams to

prevent hazardous reactions.[3] Store the waste containers in a cool, well-ventilated area away

from direct sunlight, heat sources, and incompatible substances.[3]

Q3: What materials are incompatible with 1-(Methylsulfonyl)piperidin-4-amine?
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A3: Amines are typically incompatible with acids and strong oxidizing agents.[3][4] Contact with

these substances can lead to vigorous reactions, heat generation, and the release of toxic

fumes. A chemical compatibility chart indicates that amines and alkanolamines are generally

incompatible with inorganic acids, organic acids, caustics, halogenated compounds, aldehydes,

ketones, esters, and acid anhydrides.[5]

Q4: Can I dispose of small quantities of 1-(Methylsulfonyl)piperidin-4-amine waste down the

drain?

A4: No, you should not dispose of amines down the drain as they can be harmful to aquatic life

and ecosystems.[3] All chemical waste, including solutions containing 1-
(Methylsulfonyl)piperidin-4-amine, must be disposed of through your institution's hazardous

waste program.

Q5: What is the general procedure for disposing of chemical waste like 1-
(Methylsulfonyl)piperidin-4-amine?

A5: The general procedure involves identifying and classifying the waste according to federal

and local regulations, such as the Resource Conservation and Recovery Act (RCRA) in the

United States.[6] The waste must then be accumulated in proper containers, labeled, and

transported by a licensed hazardous waste transporter to a permitted treatment, storage, and

disposal facility (TSDF).[6][7]
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Issue Probable Cause Solution

Accidental Spill
Improper handling or container

failure.

1. Evacuate the immediate

area if the spill is large or in a

poorly ventilated space. 2.

Wear appropriate PPE,

including respiratory protection

if necessary. 3. Contain the

spill using absorbent pads or

other inert materials.[8] 4.

Sweep up the absorbed

material and place it in a

sealed container for hazardous

waste disposal.[9] 5. Clean the

spill area thoroughly. 6. Report

the spill to your EHS

department.

Unexpected Reaction in Waste

Container

Mixing of incompatible waste

streams.

1. Do not attempt to open the

container. 2. If the reaction is

vigorous, evacuate the area

and alert others. 3. Contact

your institution's emergency

response or EHS department

immediately.

Leaking Waste Container
Container degradation or

improper sealing.

1. Wearing appropriate PPE,

place the leaking container into

a larger, compatible secondary

containment vessel. 2. Label

the secondary container

clearly with the contents of the

primary container. 3. Arrange

for immediate pickup by your

institution's hazardous waste

management team.
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Summary of Chemical and Safety Data
Property Value Reference

Molecular Formula C6H14N2O2S [10]

Molecular Weight 178.25 g/mol [10]

Appearance Solid

Storage Temperature 2-8°C [11]

InChI Key
FLQSRSQNICPZIH-

UHFFFAOYSA-N
[11]

SMILES CS(=O)(=O)N1CCC(CC1)N [11]
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Caption: Workflow for the safe disposal of 1-(Methylsulfonyl)piperidin-4-amine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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